Cas no 1242252-07-8 (1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE)

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE structure

1242252-07-8 structure

Product Name:1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE

CAS No:1242252-07-8

MF:C₇H₃BrF₄O

MW:258.995735406876

MDL:MFCD25458129

CID:2102879

PubChem ID:53433217

Update Time:2025-04-21

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Chemical and Physical Properties

Names and Identifiers

- 1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE
- CS-0375944
- DB-201726
- XGCQEUWGRZELMX-UHFFFAOYSA-N
- 1242252-07-8
- 1-Bromo-4-fluoro-2-trifluoromethoxy-benzene
- D96250
- 2-bromo-5-fluoro-1-(trifluoromethoxy)benzene
- SCHEMBL1337233
- SY350402
- MFCD25458129
- MDL： MFCD25458129
- Inchi： 1S/C7H3BrF4O/c8-5-2-1-4(9)3-6(5)13-7(10,11)12/h1-3H
- InChI Key： XGCQEUWGRZELMX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1OC(F)(F)F)F

Computed Properties

Exact Mass: 257.93034g/mol
Monoisotopic Mass: 257.93034g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 9.2Å²

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Pricemore >>

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1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Production Method

Production Method 1

1032723-98-0

1035797-66-0

1242252-07-8

866633-25-2

Reaction Conditions

1.1 Reagents: 1-Bromoperfluorohexane , Potassium fluoride , Dicyclohexano-18-crown-6 Solvents: Ethyl acetate ; 12 h, rt

Reference

Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent

Zhou, Min; et al, Journal of the American Chemical Society, 2018, 140(22), 6801-6805

Production Method 2

618-32-6

1242252-07-8

866633-25-2

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Acetonitrile , 18-Crown-6 ; 1 h, rt; 2 h, rt → 80 °C
1.2 Reagents: Potassium fluoride Solvents: Tetrahydrofuran , 18-Crown-6 ; 2 h, -78 °C
1.3 2 h, -78 °C
2.1 Reagents: 1-Bromoperfluorohexane , Potassium fluoride , Dicyclohexano-18-crown-6 Solvents: Ethyl acetate ; 12 h, rt

Reference

Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent

Zhou, Min; et al, Journal of the American Chemical Society, 2018, 140(22), 6801-6805

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Raw materials

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Preparation Products

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Related Literature

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